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The table below summarizes the key adverse events (AEs) associated with Clofazimine, identified from a

large-scale analysis of the FDA Adverse Event Reporting System (FAERS) [1] [2].

Adverse Event (Preferred
Term)

Reporting Odds
Ratio (ROR)

Signal
Strength

Serious Outcomes &
Frequency

QT Prolongation ~37.61 Strong Serious

Drug Resistance ~17.31 Strong Serious

Skin Hyperpigmentation ~13.07 Moderate to
Strong

Not typically life-threatening

Respiratory Failure ~7.46 Moderate to
Strong

Hospitalization, Death

Other Notable AEs Various Death (11.6%),
Hospitalization (18.1%)

This analysis was based on 1,287 reports where Clofazimine was the primary suspect drug, with a high

proportion (77.3%) classified as serious [1]. It is crucial to remember that FAERS data, derived from

spontaneous reporting, can indicate associations but cannot confirm causal relationships [1].
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Mutagenicity and Genotoxicity Profile

Information on Clofazimine's potential to cause genetic damage is limited. The available data comes from

two in vivo studies in mice published in the same 1990 volume of Mutation Research [3] [4].

Chromosomal Aberrations: One study concluded that Clofazimine is clastogenic (can cause

chromosomal breaks) in the bone marrow cells and spermatocytes of mice [3].
Micronucleus Test: Another study, using the micronucleus test in mouse bone marrow and

hepatocytes, also reported that Clofazimine exhibits genotoxic activity [4].

> Important Limitations: These genotoxicity findings are from animal studies conducted over three

decades ago. The clinical relevance of these results for humans undergoing therapeutic treatment, and how

this profile compares to modern anti-mycobacterial drugs, remains unclear based on the provided search

results. More recent and comprehensive studies are needed for a definitive safety comparison.

Mechanism of Action and Clinical Context

To better interpret the safety data, it's helpful to understand how Clofazimine works.

Clofazimine (CZM)

Bacterial NDH-2
(NADH Dehydrogenase)

  Reduced by

ROS Production

  Electron transfer →

Bacterial Cell Death

Menaquinone (MK-4)

  Competes with CZM
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Clofazimine acts as a prodrug that is reduced by the bacterial enzyme NDH-2. Upon reoxidation by oxygen,

it generates reactive oxygen species (ROS), which are bactericidal [5]. Its competition with menaquinone (a

vitamin K2 analogue) in the electron transport chain is a key part of its mechanism [5].

Furthermore, recent research has identified other potential mechanisms. A 2024 study suggested that

Clofazimine can stimulate mitochondrial biogenesis by activating PPARγ, which was beneficial in models of

polyglutamine diseases [6]. Another 2024 study in cancer immunotherapy found that Clofazimine promotes

E2F1 activation in CD8+ T cells and counteracts pathogenic Th17 cells [7].

Conclusion and Research Outlook

Clofazimine remains a critical drug for managing MDR-TB and leprosy. While its safety profile is

characterized by known risks like QT prolongation and skin discoloration, its genotoxic potential requires

further investigation with modern standardized tests for a definitive risk-benefit assessment, especially when

compared with newer therapeutics.

For Clinical Practice: Vigilant monitoring for cardiac, dermatological, and respiratory adverse events

is recommended [1].
For Drug Development: The exploration of new formulations, such as a dry powder for inhalation,

continues despite recent clinical setbacks with a nebulized form [8]. Its novel immunomodulatory
effects also open avenues for repurposing in areas like neurodegenerative diseases and oncology [6]

[7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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